Cas no 39861-21-7 (4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine)

• Product Name: 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine
• CAS No: 39861-21-7
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD00443934
• CID: 1068635
• PubChem ID: 834903
• Update Time: 2025-06-09

4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine
• 4-(5-Chloro-1H-benzoimidazol-2-yl)phenylamine
• 4-(6-chloro-1H-benzimidazol-2-yl)aniline
• AC1LHAKH
• CTK7D7313
• CTK8F5412
• STK291495
• SureCN5761334
• 4-(5-Chloro-1H-benzo[d]imidazol-2-yl)aniline
• 4-(5-chloro-1h-benzimidazol-2-yl)aniline
• HLBPVLWGRMFCML-UHFFFAOYSA-N
• 2498AE
• SEL10125025
• AK260866
• 4-(5-chlorobenzimidazol-2-yl)phenylamine
• BB 0246079
• ST50000263
• 4-
• 4-(5-chloro-1h-1,3-benzodiazol-2-yl)aniline
• F53158
• MFCD00443934
• SCHEMBL5761334
• AKOS000111015
• SR-01000311125-1
• Benzenamine, 4-(6-chloro-1H-benzimidazol-2-yl)-
• CS-0022022
• A919371
• AKOS005217030
• 4-(5-chloro-1h-benzo[d]imidazol-2-yl)phenylamine
• ALBB-033324
• DS-10706
• 39861-21-7
• DTXSID40356836
• 4-(5-chloro-1h-benzoimidazol-2-yl) phenylamine
• SR-01000311125
• XH0106

• MDL： MFCD00443934
• Inchi： 1S/C13H10ClN3/c14-9-3-6-11-12(7-9)17-13(16-11)8-1-4-10(15)5-2-8/h1-7H,15H2,(H,16,17)
• InChI Key： HLBPVLWGRMFCML-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1C=CC(=CC=1)N)=N2

Computed Properties

• Exact Mass: 243.05600
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7

Experimental Properties

• Boiling Point: 494.6±51.0°C at 760 mmHg
• PSA: 54.70000
• LogP: 4.04670

4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine

Comprehensive Overview of 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine (CAS No. 39861-21-7): Properties, Applications, and Research Insights

The compound 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine (CAS No. 39861-21-7) is a benzimidazole derivative with significant interest in pharmaceutical and material science research. Its unique molecular structure, featuring a chloro-substituted benzimidazole core linked to an aniline group, enables diverse applications ranging from drug development to organic electronics. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing trending queries such as "benzimidazole-based drug candidates" and "small molecule inhibitors in cancer research."

Chemically, 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine exhibits a molecular weight of 243.68 g/mol and a purity typically exceeding 98% in research-grade samples. The presence of the 5-chloro substituent enhances its electrophilic character, making it a valuable intermediate for cross-coupling reactions in medicinal chemistry. Recent studies highlight its role in designing tyrosine kinase inhibitors, a hot topic in oncology research, with publications linking similar structures to angiogenesis suppression.

In material science, this compound's conjugated π-system attracts attention for organic semiconductor applications. Researchers investigating "flexible electronics materials" or "OLED emissive layers" frequently explore benzimidazole derivatives due to their thermal stability and tunable optoelectronic properties. The aniline moiety in CAS 39861-21-7 particularly facilitates hole transport in photovoltaic devices, aligning with renewable energy trends.

Synthesis of 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine typically involves condensation reactions between 4-aminobenzoic acid derivatives and 4-chloro-1,2-phenylenediamine, followed by cyclization. Optimized protocols achieving >90% yields are frequently searched in academic databases, reflecting industrial interest in scalable production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, crucial for quality-sensitive applications.

The compound's safety profile remains non-alarming under standard handling conditions, though proper PPE is recommended during manipulation. Unlike some halogenated compounds, it shows minimal environmental persistence, addressing growing concerns about "green chemistry alternatives." Regulatory databases classify it as non-hazardous for research use, a key consideration for laboratories adopting REACH compliance practices.

Emerging applications include its use as a fluorescent probe in cellular imaging, capitalizing on its Stokes shift properties. With increasing searches for "bioimaging small molecules," this functionality positions 39861-21-7 as a versatile tool in life sciences. Additionally, computational studies predict moderate logP values (2.1-2.5), suggesting potential as a blood-brain barrier permeable scaffold in CNS drug design.

Market analysis indicates rising demand for high-purity 39861-21-7, driven by pharmaceutical R&D investments. Suppliers emphasizing "GMP-grade intermediates" or "structure-activity relationship (SAR) building blocks" frequently list this compound, reflecting its commercial relevance. Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term stability.

Ongoing research explores structure-activity modifications of this scaffold, particularly targeting GPCR receptors and epigenetic enzymes. Its appearance in patent filings related to "fibrosis treatment" and "autoimmune disorders" underscores therapeutic potential. The compound's cLogP and H-bond acceptor/donor counts (3.1/2) make it a promising candidate for Lipinski's rule-compliant drug discovery.

In conclusion, 4-(5-Chloro-1H-benzoimidazol-2-yl)-phenylamine represents a multifaceted chemical entity bridging medicinal chemistry and advanced materials. Its CAS 39861-21-7 designation serves as a key identifier for researchers investigating heterocyclic pharmacophores or π-conjugated systems. As interdisciplinary studies progress, this compound will likely maintain relevance in addressing contemporary challenges from targeted therapy development to sustainable electronics innovation.